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Compound of Interest

Compound Name: 4-Bromobiphenyl

Cat. No.: B057062 Get Quote

CAS Number: 92-66-0

This technical guide provides an in-depth overview of 4-Bromobiphenyl, a halogenated

hydrocarbon utilized in various research and industrial applications. The information is tailored

for researchers, scientists, and drug development professionals, offering detailed data on its

properties, experimental protocols, and safety considerations.

Core Properties and Data
4-Bromobiphenyl is a white to off-white crystalline solid.[1] It is sparingly soluble in water but

demonstrates good solubility in a range of organic solvents.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Bromobiphenyl is presented in

the table below for easy reference and comparison.
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Property Value Source

CAS Number 92-66-0 [2]

Molecular Formula C₁₂H₉Br [2]

Molecular Weight 233.10 g/mol [2]

Appearance
White to light gray crystalline

solid with a faint aromatic odor
[1]

Melting Point 89-92 °C [3]

Boiling Point 310 °C [3][4]

Flash Point 143 °C [3]

Density 1.615 g/cm³ [4]

Water Solubility Insoluble [3][4]

Solubility in Organic Solvents

Soluble in ethanol, ether,

carbon disulfide, benzene,

carbon tetrachloride, and

acetone; slightly soluble in

acetic acid.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-Bromobiphenyl.
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Spectrum Key Features

¹H NMR
The proton NMR spectrum is characterized by

signals in the aromatic region.

¹³C NMR

The carbon NMR spectrum provides information

on the unique carbon environments within the

biphenyl structure.

Mass Spectrometry (MS)

The mass spectrum will show a characteristic

isotopic pattern for a monobrominated

compound.

Infrared (IR) Spectroscopy

The IR spectrum displays characteristic peaks

for the aromatic C-H and C-C stretching and

bending vibrations.

Experimental Protocols
Detailed methodologies for the synthesis and purification of 4-Bromobiphenyl are provided

below.

Synthesis of 4-Bromobiphenyl via Bromination of
Biphenyl
A common method for the synthesis of 4-Bromobiphenyl is the direct bromination of biphenyl.

[1] The following protocol is adapted from established procedures.[5]

Materials:

Biphenyl

Dichloroethane (solvent)

Aluminum chloride (catalyst)

Liquid bromine

Chlorine gas
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Sodium bisulfite solution

Ethanol (for recrystallization)

Procedure:

In a suitable reactor, dissolve biphenyl in dichloroethane at room temperature.

Add powdered aluminum chloride as a catalyst.

Cool the mixture to 0 °C and slowly add liquid bromine.

Introduce chlorine gas into the mixture while maintaining a low temperature. The reaction

progress should be monitored by gas chromatography.

Once the desired conversion of biphenyl is achieved (typically 60-75%), stop the chlorine

gas flow.

Increase the temperature and continue the reaction for several hours with stirring.

After the reaction is complete, filter the reaction mixture.

Wash the filtrate with a sodium bisulfite solution to remove unreacted bromine.

Separate the organic layer and distill off the dichloroethane to obtain the crude product.

Purification by Recrystallization
The crude 4-Bromobiphenyl can be purified by recrystallization to obtain a product of high

purity.[5]

Materials:

Crude 4-Bromobiphenyl

Ethanol (95%)

Procedure:
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Dissolve the crude 4-Bromobiphenyl in a minimal amount of hot 95% ethanol.

If colored impurities are present, they can be removed by adding a small amount of activated

charcoal and performing a hot filtration.

Allow the hot, saturated solution to cool slowly to room temperature.

Further cool the solution in an ice bath to maximize crystal formation.

Collect the purified crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of ice-cold ethanol to remove any remaining

impurities.

Dry the crystals under vacuum to remove any residual solvent.

Visualized Workflows and Pathways
Synthesis and Purification Workflow
The following diagram illustrates the key steps in the synthesis and purification of 4-
Bromobiphenyl.
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Synthesis and Purification of 4-Bromobiphenyl

Synthesis

Workup

Purification

Start: Biphenyl in Dichloroethane

Add AlCl₃ Catalyst

Cool to 0°C & Add Liquid Bromine

Introduce Chlorine Gas

Reaction at Elevated Temperature

Filter Reaction Mixture

Wash with NaHSO₃ Solution

Distill to Obtain Crude Product

Recrystallize from Ethanol

Vacuum Filter Purified Crystals

Dry Crystals Under Vacuum

End: Pure 4-Bromobiphenyl

Click to download full resolution via product page

Caption: Workflow for the Synthesis and Purification of 4-Bromobiphenyl.
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Conceptual Metabolic Pathway
While the metabolism of 4-Bromobiphenyl is not extensively detailed, it is understood to be

part of the broader metabolic pathways of polybrominated biphenyls (PBBs). The primary

metabolic transformation for lower brominated biphenyls is hydroxylation.[6] The presence of

adjacent non-brominated carbon atoms is a key structural feature for metabolism to occur.[2]

Conceptual Metabolic Pathway of 4-Bromobiphenyl

4-Bromobiphenyl

Cytochrome P450 Enzymes
(Oxidative Metabolism)

Phase I

Hydroxylated Metabolites
(e.g., Bromohydroxybiphenyls)

Conjugation
(e.g., Glucuronidation, Sulfation)

Phase II

Excretion
(Urine, Feces)

Click to download full resolution via product page

Caption: Conceptual Metabolic Pathway of 4-Bromobiphenyl.

Safety and Toxicology
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4-Bromobiphenyl is considered a hazardous substance and should be handled with

appropriate safety precautions.[1]

Hazard Identification
Hazard Description

Acute Oral Toxicity Harmful if swallowed.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye damage.

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.

Aquatic Hazard Toxic to aquatic life.[3]

Handling and Storage
Handling: Use in a well-ventilated area. Avoid breathing dust. Avoid contact with skin, eyes,

and clothing. Wear appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat.[4]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[1][4]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[4]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious, give 2-4 cupfuls of water or

milk. Seek immediate medical attention.[4]
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This guide is intended for informational purposes for qualified professionals and does not

supersede any institutional safety protocols or regulatory requirements. Always consult the

Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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